Cas no 1115029-75-8 (2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine)

• Product Name: 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine
• CAS No: 1115029-75-8
• MF: C₈H₈ClF₃N₂O
• MW: 240.610131263733
• CID: 4772700
• PubChem ID: 54595060
• Update Time: 2026-02-26

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethoxy)-3-chloro-5-(trifluoromethyl)pyridine
• 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine

• Inchi： 1S/C8H8ClF3N2O/c9-6-3-5(8(10,11)12)4-14-7(6)15-2-1-13/h3-4H,1-2,13H2
• InChI Key： SAVLXYCSSWVNTD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine

Introduction to 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine (CAS No. 1115029-75-8)

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized molecular structure. This compound, identified by the CAS number 1115029-75-8, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and trifluoromethyl substituents in its pyridine ring core enhances its reactivity and utility in synthetic chemistry, making it a valuable intermediate in drug discovery processes.

The structural features of 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine contribute to its versatility in medicinal chemistry. The ethan-1-amino group at one end of the molecule provides a nucleophilic site for further functionalization, while the pyridin-2-yl moiety serves as a key pharmacophore. This combination allows for the facile introduction of diverse pharmacological properties, making it an attractive scaffold for designing compounds with enhanced biological activity.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The compound’s unique structural attributes have positioned it as a promising candidate for further investigation in this context. Specifically, its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions makes it particularly suitable for modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes, allowing researchers to rapidly identify potential hits from large compound libraries. 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine has been incorporated into several high-throughput screening campaigns aimed at identifying novel therapeutics for infectious diseases and chronic conditions. Its structural motifs are frequently found in biologically active molecules, suggesting that it may serve as a precursor for next-generation drugs.

The synthesis of 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling techniques, and protection-deprotection schemes. These methods leverage the reactivity of the chloro and trifluoromethyl groups to construct the desired framework efficiently. The optimization of these synthetic routes has been a focus of several research groups aiming to improve yields and reduce costs for large-scale production.

The pharmacological potential of 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine has been explored through various experimental approaches. In vitro studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways relevant to cancer and inflammation. Additionally, preliminary in vivo models suggest that derivatives of this compound may exhibit favorable pharmacokinetic profiles, which are crucial for therapeutic efficacy.

The role of fluorine-containing moieties in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into drug candidates often leads to improved metabolic stability, enhanced binding affinity, and altered pharmacological properties. The trifluoromethyl group in 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine is a prime example of how such substituents can enhance the overall potency and selectivity of a drug molecule.

Ongoing research efforts are focused on expanding the chemical space around this scaffold by introducing additional functional groups or exploring different heterocyclic cores. These endeavors aim to uncover new analogs with improved therapeutic profiles and reduced side effects. Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating these efforts by combining experimental expertise with advanced computational modeling.

The future prospects for 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine are bright, given its versatile structure and potential applications. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases.